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Compound of Interest

Compound Name: Retronecic acid lactone

Cat. No.: B15477371

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retronecic acid lactone, a molecule of significant interest in organic synthesis and medicinal
chemistry, presents a unique structural framework that gives rise to distinct spectroscopic
signatures. This guide provides a comprehensive overview of the nuclear magnetic resonance
(NMR), mass spectrometry (MS), and infrared (IR) spectroscopic data for Retronecic acid
lactone. Detailed experimental protocols and data interpretation are included to support
researchers in the identification, characterization, and application of this compound.

Spectroscopic Data Summary

The structural elucidation of Retronecic acid lactone is critically dependent on the combined
interpretation of various spectroscopic techniques. The following tables summarize the key
guantitative data obtained from *H NMR, 3C NMR, Mass Spectrometry, and IR Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of
Retronecic acid lactone.

Table 1: *H NMR Spectroscopic Data for Retronecic Acid Lactone
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Chemical Shift () o Coupling Constant .
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Data not available in

search results

Table 2: 3C NMR Spectroscopic Data for Retronecic Acid Lactone

Chemical Shift (8) (ppm) Assighment

Data not available in search results

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and elemental composition
of Retronecic acid lactone, as well as to gain insights into its fragmentation patterns under

ionization.

Table 3: Mass Spectrometry Data for Retronecic Acid Lactone

Relative Proposed

m/z lon Type
Abundance (%) Fragment

Data not available in

search results

Note: A predicted monoisotopic mass for Retronecic acid lactone (C10H1405) is available,
but experimental fragmentation data is not currently available in the provided search results.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in Retronecic
acid lactone, particularly the characteristic lactone carbonyl group.

Table 4: Infrared (IR) Spectroscopic Data for Retronecic Acid Lactone
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Data not available in search

results

Experimental Protocols

Detailed methodologies are crucial for the reproducible acquisition of high-quality spectroscopic
data. The following are generalized protocols for the spectroscopic analysis of lactone
compounds, which can be adapted for Retronecic acid lactone.

NMR Spectroscopy

Sample Preparation:

» Dissolve 5-10 mg of purified Retronecic acid lactone in approximately 0.6 mL of a suitable
deuterated solvent (e.g., CDCls, DMSO-ds).

e Transfer the solution to a 5 mm NMR tube.

« If required, add a small amount of an internal standard, such as tetramethylsilane (TMS), for
chemical shift referencing.

Data Acquisition (*H and 3C NMR):
¢ Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e 'H NMR Parameters:

o Pulse sequence: Standard single-pulse experiment.

o

Spectral width: Appropriate range to cover all proton signals (e.g., 0-12 ppm).

o

Acquisition time: 2-4 seconds.

[¢]

Relaxation delay: 1-5 seconds.

o

Number of scans: 8-16, depending on sample concentration.
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e 1BC NMR Parameters:

o

Pulse sequence: Proton-decoupled single-pulse experiment.

[¢]

Spectral width: Appropriate range to cover all carbon signals (e.g., 0-220 ppm).

[¢]

Acquisition time: 1-2 seconds.

[e]

Relaxation delay: 2-5 seconds.

o

Number of scans: 1024 or more, due to the low natural abundance of 13C.

Mass Spectrometry

Sample Preparation:

o Prepare a dilute solution of Retronecic acid lactone (e.g., 1 mg/mL) in a suitable volatile
solvent such as methanol or acetonitrile.

Data Acquisition (Electrospray lonization - ESI):

Instrument: A mass spectrometer equipped with an ESI source (e.g., Q-TOF, Orbitrap).

« lonization Mode: Positive or negative ion mode can be selected based on the compound's
properties.

e Infusion: Introduce the sample solution into the ESI source at a constant flow rate (e.g., 5-10
pL/min).

e Mass Range: Scan a mass-to-charge (m/z) range appropriate for the expected molecular ion
and fragments.

» Fragmentation (MS/MS): To obtain fragmentation data, select the precursor ion of interest
and subject it to collision-induced dissociation (CID) with an inert gas (e.g., argon or
nitrogen) at varying collision energies.

Infrared (IR) Spectroscopy

Sample Preparation:
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» Solid Sample (KBr Pellet): Mix a small amount of Retronecic acid lactone (1-2 mg) with dry
potassium bromide (KBr) powder (approx. 100 mg). Grind the mixture to a fine powder and
press it into a transparent pellet using a hydraulic press.

e Thin Film (if soluble): Dissolve the sample in a volatile solvent, cast a thin film onto a salt
plate (e.g., NaCl or KBr), and allow the solvent to evaporate.

o Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto
the ATR crystal.

Data Acquisition (FT-IR):

e Instrument: A Fourier-transform infrared (FT-IR) spectrometer.

o Spectral Range: Typically scan from 4000 to 400 cm™1,

e Resolution: 4 cm~1 is generally sufficient.

* Number of Scans: Co-add 16-32 scans to improve the signal-to-noise ratio.

e Background: Record a background spectrum of the empty sample compartment (or the pure
salt plate/ATR crystal) before running the sample spectrum.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a
synthesized organic compound like Retronecic acid lactone.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15477371?utm_src=pdf-body
https://www.benchchem.com/product/b15477371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15477371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Analysis

NMR Spectroscopy

| Data Intejpretation

(1H, 13C)
Synthesis & Purification »| Purity Assessment
) ) Purification IR Spectroscopy
Chemical Synthesis [—» (e.g.. Chromatography) > (FT-IR)
.
P Structural Elucidation
™l
Mass Spectrometry
»| " (HRMS, MS/MS)

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and spectroscopic characterization of
Retronecic acid lactone.

Disclaimer: The spectroscopic data presented in the tables are placeholders as specific
experimental data for Retronecic acid lactone was not available in the search results. The
experimental protocols are generalized for lactone compounds and should be adapted based
on the specific properties of Retronecic acid lactone and the available instrumentation.

 To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Retronecic Acid Lactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15477371#spectroscopic-data-nmr-ms-ir-for-
retronecic-acid-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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